Cas no 130364-26-0 ([1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-)

• Product name: [1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-
• CAS No: 130364-26-0
• MF: C₁₄H₁₄O₄
• MW: 246.25856
• CID: 185526
• PubChem ID: 182974

[1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4-diol,4',5-dimethoxy-
• 3-methoxy-5-(4-methoxyphenyl)benzene-1,2-diol
• (1,1'-Biphenyl)-3,4-diol, 4',5-dimethoxy-
• 130364-26-0
• DTXSID70156467

• Inchi： InChI=1S/C14H14O4/c1-17-11-5-3-9(4-6-11)10-7-12(15)14(16)13(8-10)18-2/h3-8,15-16H,1-2H3
• InChI Key： BCYQEHKFVLNFOS-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2=CC(O)=C(O)C(OC)=C2)=CC=1

Computed Properties

• Exact Mass: 246.08922
• Monoisotopic Mass: 246.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.233
• Boiling Point: 423.5°C at 760 mmHg
• Flash Point: 209.9°C
• Refractive Index: 1.596
• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives